Cas no 2649086-82-6 (6-hydroxybicyclo3.2.1octan-3-one)

• Product Name: 6-hydroxybicyclo3.2.1octan-3-one
• CAS No: 2649086-82-6
• Molecular Formula: C₈H₁₂O₂
• Molecular Weight: 140.179682731628
• CID: 5671240
• PubChem ID: 556676

6-hydroxybicyclo3.2.1octan-3-one Properties

Names and Identifiers

• EN300-27144681
• 2649086-82-6
• 6-Hydroxybicyclo[3.2.1]octan-3-one
• 6-Hydroxybicyclo[3.2.1]octan-3-one #
• KAHGAIQDVWZELD-UHFFFAOYSA-N
• Bicyclo[3.2.1]octan-3-one, 6-hydroxy-, exo-(.+/-.)-
• 6-hydroxybicyclo3.2.1octan-3-one

• InChIKey： KAHGAIQDVWZELD-UHFFFAOYSA-N
• Inchi： 1S/C8H12O2/c9-7-2-5-1-6(4-7)8(10)3-5/h5-6,8,10H,1-4H2
• SMILES： OC1CC2CC(CC1C2)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.083729621g/mol
• Heavy Atom Count: 10
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives